3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-(4-methylphenyl)-3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C19H21N3O4S/c1-12(2)18-20-19(26-21-18)16-11-15(9-10-17(16)25-4)27(23,24)22-14-7-5-13(3)6-8-14/h5-12,22H,1-4H3
• InChI Key: JEQCQNQHLWHTET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C3=NC(=NO3)C(C)C
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide is a chemical compound that is widely used in scientific research. It is a member of the sulfonamide class of compounds, which are known for their antibacterial and diuretic properties. However, this particular compound is not used as a drug, but rather as a research tool.

Mechanism of Action

The mechanism of action of 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide involves the inhibition of carbonic anhydrase activity. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to form bicarbonate and a proton. This reaction is important for the regulation of acid-base balance in the body. By inhibiting carbonic anhydrase activity, 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide can alter the pH of various biological fluids, leading to changes in physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide are related to its inhibition of carbonic anhydrase activity. By altering the pH of various biological fluids, this compound can affect the activity of enzymes and other biological molecules that are sensitive to pH changes. This can lead to changes in physiological processes, such as respiration and acid-base balance.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide in lab experiments is its specificity for carbonic anhydrase. This allows researchers to selectively inhibit the activity of this enzyme without affecting other biological processes. However, one limitation of this compound is its potential toxicity. Sulfonamides are known to cause adverse effects in some individuals, and care must be taken to ensure that the concentration of this compound used in experiments is not toxic to cells or animals.

Future Directions

There are several future directions for research on 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide. One area of interest is the development of new compounds that are more specific and potent inhibitors of carbonic anhydrase. Another area of interest is the study of the effects of carbonic anhydrase inhibition on various physiological processes, such as respiration and acid-base balance. Finally, the use of this compound in drug discovery research is an area of potential future application. By identifying new targets for sulfonamide compounds, researchers may be able to develop new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide involves several steps. The first step is the preparation of 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)aniline, which is achieved by reacting 3-amino-1,2,4-triazole with isopropyl bromide in the presence of a base. The second step involves the reaction of 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)aniline with p-toluenesulfonyl chloride to form 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide.

Scientific Research Applications

3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide is used in scientific research as a tool to study the role of sulfonamides in various biological processes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. This inhibition can be used to study the effects of carbonic anhydrase on various physiological processes, such as respiration and acid-base balance.